Cas no 2411241-20-6 (N-Cyclopentyl-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]prop-2-enamide)

• Product Name: N-Cyclopentyl-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]prop-2-enamide
• CAS No: 2411241-20-6
• MF: C₁₆H₂₀N₄O
• MW: 284.356203079224
• CID: 5355373
• Update Time: 2025-06-27

N-Cyclopentyl-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-N-(1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)prop-2-enamide
• N-Cyclopentyl-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]prop-2-enamide
• Z3816903621

• Inchi： 1S/C16H20N4O/c1-3-15(21)20(13-8-4-5-9-13)12(2)16-18-17-14-10-6-7-11-19(14)16/h3,6-7,10-13H,1,4-5,8-9H2,2H3
• InChI Key： JRIAGDJPKYSFQX-UHFFFAOYSA-N
• SMILES： O=C(C=C)N(C(C)C1=NN=C2C=CC=CN12)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 394
• XLogP3: 2.8
• Topological Polar Surface Area: 50.5

Additional information on N-Cyclopentyl-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]prop-2-enamide

Professional Introduction to N-Cyclopentyl-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]prop-2-enamide (CAS No. 2411241-20-6)

N-Cyclopentyl-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]prop-2-enamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 2411241-20-6, this molecule represents a fascinating intersection of organic chemistry and medicinal science. Its unique structural features, particularly the presence of a triazolo[4,3-a]pyridine core, make it a promising candidate for various therapeutic applications.

The N-Cyclopentyl-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]prop-2-enamide structure combines a cyclopentyl group with an elongated side chain that incorporates a pyridine ring fused with a triazolopyridine moiety. This intricate arrangement not only contributes to its distinct chemical properties but also opens up numerous possibilities for biological activity. The compound's ability to interact with biological targets in novel ways has positioned it as a subject of intense study in academic and industrial research settings.

In recent years, the pharmaceutical industry has seen a surge in interest regarding heterocyclic compounds due to their diverse biological activities. Among these, triazolo[4,3-a]pyridine derivatives have emerged as particularly potent scaffolds for drug discovery. The N-Cyclopentyl-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]prop-2-enamide (CAS No. 2411241-20-6) is no exception, with researchers exploring its potential in various therapeutic areas.

One of the most compelling aspects of this compound is its structural flexibility. The cyclopentyl group provides steric bulk, which can be advantageous in modulating binding affinity to biological targets. Meanwhile, the triazolopyridine moiety introduces electronic and steric features that can influence interactions with enzymes and receptors. This combination has led to investigations into its potential as an inhibitor or modulator in several pharmacological pathways.

Recent studies have highlighted the N-Cyclopentyl-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]prop-2-enamide's role in addressing challenges associated with drug resistance and multidrug interactions. Researchers have observed that its unique structure allows it to engage with biological targets in ways that conventional drugs may not. This has sparked interest in its potential application against resistant strains of pathogens and in cases where multiple drug regimens are required.

The triazolo[4,3-a]pyridine core is particularly noteworthy due to its presence in several known bioactive molecules. Its ability to act as a bridge between different pharmacophoric groups makes it an attractive scaffold for medicinal chemists. In the case of N-Cyclopentyl-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]prop-2-enamide, the integration of this moiety with the cyclopentyl and propenamide functionalities results in a molecule with distinct properties that are being thoroughly investigated.

Advances in computational chemistry and high-throughput screening have accelerated the process of identifying promising candidates like N-Cyclopentyl-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]prop-2-enamide (CAS No. 2411241-20-6). These technologies allow researchers to predict binding affinities and metabolic stability with greater accuracy than ever before. As a result, compounds like this one are being rapidly moved through preclinical testing pipelines to assess their therapeutic potential.

The cyclopentyl group in N-Cyclopentyl-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]prop-2-enamide also contributes to its solubility profile and bioavailability considerations. This is particularly important for oral formulations where poor solubility can limit efficacy. By optimizing the placement and nature of functional groups around the triazolopyridine core, researchers aim to enhance these properties while maintaining biological activity.

In conclusion,N-Cyclopentyl-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]propenamide (CAS No. 2411241-20-6) represents a significant advancement in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound and related derivatives,the future looks promising for this exciting area of study.